4-(7-Bromo-4-chloro-1-(cyclopropylmethyl)-1H-imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-amine

• Molecular Formula: C12H10BrClN6O
• Molecular Weight: 369.60 g/mol
• IUPAC Name: 4-[7-bromo-4-chloro-1-(cyclopropylmethyl)imidazo[4,5-c]pyridin-2-yl]-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C12H10BrClN6O/c13-6-3-16-10(14)7-9(6)20(4-5-1-2-5)12(17-7)8-11(15)19-21-18-8/h3,5H,1-2,4H2,(H2,15,19)
• InChI Key: PEXJVQSYZAZLBA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C3=C(C(=NC=C3Br)Cl)N=C2C4=NON=C4N

Description

4-(7-Bromo-4-chloro-1-(cyclopropylmethyl)-1H-imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-amine is a complex organic compound that features a unique combination of heterocyclic structures. This compound is of significant interest in the fields of medicinal chemistry and organic synthesis due to its potential biological activities and its role as an intermediate in the synthesis of various pharmacologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(7-Bromo-4-chloro-1-(cyclopropylmethyl)-1H-imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-amine typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the imidazo[4,5-c]pyridine core: This can be achieved through cyclization reactions involving appropriate starting materials such as 2-aminopyridine derivatives.

Introduction of the bromo and chloro substituents: Halogenation reactions using reagents like N-bromosuccinimide (NBS) and thionyl chloride (SOCl2) are commonly employed.

Attachment of the cyclopropylmethyl group: This step often involves alkylation reactions using cyclopropylmethyl halides.

Formation of the oxadiazole ring: This can be accomplished through cyclization reactions involving hydrazine derivatives and appropriate carboxylic acid derivatives.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

4-(7-Bromo-4-chloro-1-(cyclopropylmethyl)-1H-imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-amine can undergo various types of chemical reactions, including:

Oxidation: Using oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

Reduction: Using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur at the halogenated positions using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: H2O2, KMnO4, under acidic or basic conditions.

Reduction: LiAlH4, NaBH4, typically in anhydrous solvents like ether or tetrahydrofuran (THF).

Substitution: Amines, thiols, under conditions such as reflux in polar solvents like ethanol or dimethyl sulfoxide (DMSO).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, reduction may yield dehalogenated products, and substitution may yield various substituted derivatives.

Scientific Research Applications

4-(7-Bromo-4-chloro-1-(cyclopropylmethyl)-1H-imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-amine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new therapeutic agents.

Industry: Utilized in the development of novel materials and as a building block in the synthesis of functionalized polymers.

Mechanism of Action

The mechanism of action of 4-(7-Bromo-4-chloro-1-(cyclopropylmethyl)-1H-imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-amine involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to specific enzymes or receptors: Modulating their activity and leading to downstream biological effects.

Interfering with cellular processes: Such as DNA replication, protein synthesis, or signal transduction pathways.

Inducing apoptosis: In cancer cells through the activation of pro-apoptotic pathways.

Comparison with Similar Compounds

Similar Compounds

7-Bromo-4-chloro-1H-indazol-3-amine: A related compound used in the synthesis of Lenacapavir, a potent capsid inhibitor for the treatment of HIV-1 infections.

Cyclopropylmethyl derivatives: Compounds with similar structural features and potential biological activities.

Uniqueness

4-(7-Bromo-4-chloro-1-(cyclopropylmethyl)-1H-imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-amine is unique due to its specific combination of heterocyclic structures and substituents, which confer distinct chemical and biological properties